Cas no 2530-10-1 (3-Acetyl-2,5-dimethylthiophene)

• Product Name: 3-Acetyl-2,5-dimethylthiophene
• CAS No: 2530-10-1
• MF: C₈H₁₀OS
• MW: 154.229401111603
• MDL: MFCD00009763
• CID: 43125
• PubChem ID: 520191
• Update Time: 2025-05-27

3-Acetyl-2,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylthiophen-3-yl)ethanone
• 3-ACETYL-1,5-DIMETHYLTHIOPHENE
• 3-Acetyl-2,5-dimethylthiophene
• 1-(2,5-Dimethyl-3-thienyl)ethanone
• 2,5-Dimethyl-3-acetylthiophene
• Dimethylthienylcetone [French]
• EINECS 219-779-5
• Ethanone,1-(2,5-dimethyl-3-thienyl)
• FEMA No. 3527
• 1-(2,5-Dimethyl-3-thienyl)-ethanone
• 3-Acetyl-2,5-dimethyl thiophene
• Ethanone, 1-(2,5-dimethyl-3-thienyl)-
• 2,5-Dimethyl-3-thienyl methyl ketone
• Dimethylthienylcetone
• Ketone, 2,5-dimethyl-3-thienyl methyl
• 2,5-Dimethylthiophen-3-yl methyl ketone
• VDV865T91P
• 1-(2,5-dimethylthiophen-3-yl)ethan-1-one
• PUSJAEJRDNPYKM-UHFFFAOY
• 1-(2,5-Dimethyl-3-thienyl)ethanone, 9CI
• 2530-10-1
• EN300-18743
• 3-Acetyl-2,5-dimethylthiophene, 99%
• 1-(2,5-Dimethyl-thiophen-3-yl)-ethanone
• 1-(2,5-dimethyl-3-thiophenyl)ethanone
• 5-17-09-00444 (Beilstein Handbook Reference)
• BIDD:GT0071
• Q-100432
• Q27291776
• BRN 0112095
• 2,5-Dimethyl-3-thienyl methyl ketone, 8CI
• AS-14520
• DTXSID40179946
• 3-Acetyl-2,5-dimethylthiophene, >=99%
• SCHEMBL248005
• 3-ACETYL-2,5-DIMETHYLTHIOPHENE [FHFI]
• CHEBI:173419
• FT-0602018
• UNII-VDV865T91P
• NS00066796
• O10254
• A817771
• 1-(2,5-Dimethyl-3-thienyl)ethanone #
• 2.5-Dimethyl-3-acetyl thiophene
• AMY23245
• W-107249
• FEMA 3527
• AKOS000120606
• SY020864
• MFCD00009763
• Z90122410
• STK400196
• DTXCID00102437
• DB-020116
• 219-779-5

• MDL： MFCD00009763
• Inchi： 1S/C8H10OS/c1-5-4-8(6(2)9)7(3)10-5/h4H,1-3H3
• InChI Key： PUSJAEJRDNPYKM-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C(C)=O)=C1C
• BRN： 0112095

Computed Properties

• Exact Mass: 154.04500
• Monoisotopic Mass: 154.045236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 45.3

Experimental Properties

• Color/Form: Orange liquid
• Density: 1.086 g/mL at 25 °C(lit.)
• Boiling Point: 105-108 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.544(lit.)
• Water Partition Coefficient: Soluble in alcohol. Insoluble in water.
• PSA: 45.31000
• LogP: 2.56750
• FEMA: 3527
• Solubility: Not determined

3-Acetyl-2,5-dimethylthiophene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：OB2888000
• HazardClass：9
• PackingGroup：None
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Acetyl-2,5-dimethylthiophene

Introduction to 3-Acetyl-2,5-dimethylthiophene (CAS No. 2530-10-1)

3-Acetyl-2,5-dimethylthiophene, with the CAS number 2530-10-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of the acetyl and dimethyl groups imparts specific chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 3-Acetyl-2,5-dimethylthiophene is C₉H₁₀S, and its molecular weight is 154.24 g/mol. The compound is characterized by its distinctive aromatic ring structure and the presence of functional groups that can participate in a wide range of chemical reactions. Its physical properties include a boiling point of approximately 186°C and a melting point of around 36°C. These properties make it suitable for use in various chemical processes and reactions.

In the realm of pharmaceutical research, 3-Acetyl-2,5-dimethylthiophene has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of thiophene derivatives, including 3-Acetyl-2,5-dimethylthiophene, in the synthesis of novel antiviral agents. The unique structure of these compounds allows for the modulation of biological activity, making them attractive candidates for drug discovery.

Beyond pharmaceutical applications, 3-Acetyl-2,5-dimethylthiophene has also found utility in materials science. Researchers have investigated its use as a building block for the synthesis of conductive polymers and other advanced materials. A study published in the Journal of Polymer Science: Polymer Chemistry demonstrated that thiophene derivatives can be polymerized to form conjugated polymers with excellent electronic properties. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthetic versatility of 3-Acetyl-2,5-dimethylthiophene is another key factor contributing to its importance in chemical research. Various synthetic routes have been developed to produce this compound efficiently and selectively. One common method involves the condensation of 2,5-dimethylthiophene with acetic anhydride under controlled conditions. This reaction pathway allows for high yields and purity, making it suitable for large-scale production.

In addition to its synthetic applications, 3-Acetyl-2,5-dimethylthiophene has been studied for its environmental impact and safety profile. Research has shown that it is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, like many organic compounds, it should be stored and handled with appropriate precautions to ensure safety.

The future prospects for 3-Acetyl-2,5-dimethylthiophene are promising. Ongoing research continues to uncover new applications and improve synthetic methods. For example, recent advancements in catalytic processes have led to more efficient and environmentally friendly methods for producing thiophene derivatives. These developments are expected to further enhance the utility and accessibility of compounds like 3-Acetyl-2,5-dimethylthiophene.

In conclusion, 3-Acetyl-2,5-dimethylthiophene (CAS No. 2530-10-1) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity make it a valuable intermediate in synthetic chemistry, while its applications in pharmaceuticals and materials science highlight its versatility and importance. As research continues to advance, the role of this compound is likely to expand further, contributing to new discoveries and innovations.